Cas no 1186538-03-3 (Ethyl 5-(2-phenylethyl)-1h-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-(2-phenylethyl)-1h-pyrazole-4-carboxylate
• CAS No: 1186538-03-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD09753188
• CID: 4684247
• Update Time: 2025-06-12

Ethyl 5-(2-phenylethyl)-1h-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2-phenylethyl)-1h-pyrazole-4-carboxylate
• KNBFRUBMFQQNAH-UHFFFAOYSA-N
• ethyl 3-(2-phenylethyl)-1h-pyrazole-4-carboxylate
• Ethyl 5-(2-phenylethyl)-1h-pyrazole-4-carboxylate

• MDL： MFCD09753188
• Inchi： 1S/C14H16N2O2/c1-2-18-14(17)12-10-15-16-13(12)9-8-11-6-4-3-5-7-11/h3-7,10H,2,8-9H2,1H3,(H,15,16)
• InChI Key： KNBFRUBMFQQNAH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NNC=1CCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Topological Polar Surface Area: 55

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

Ethyl 5-(2-phenylethyl)-1h-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 5-(2-phenylethyl)-1h-pyrazole-4-carboxylate

Ethyl 5-(2-phenylethyl)-1H-pyrazole-4-carboxylate (CAS No. 1186538-03-3): A Comprehensive Overview

Ethyl 5-(2-phenylethyl)-1H-pyrazole-4-carboxylate (CAS No. 1186538-03-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents. The pyrazole core and the ester functional group in its molecular framework contribute to its unique chemical properties, making it a subject of extensive study and exploration.

The molecular formula of Ethyl 5-(2-phenylethyl)-1H-pyrazole-4-carboxylate is C₁₃H₁₃NO₃, reflecting its complex composition. The presence of a phenylethyl side chain and a carboxylate ester at the 4-position of the pyrazole ring imparts specific reactivity and biological activity. This structural arrangement has been exploited in synthetic chemistry to develop derivatives with enhanced pharmacological profiles.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly pyrazoles, due to their broad spectrum of biological activities. Pyrazole derivatives have been identified as potential candidates for treating various diseases, including inflammatory disorders, infectious diseases, and cancer. The compound Ethyl 5-(2-phenylethyl)-1H-pyrazole-4-carboxylate is no exception and has been studied for its potential therapeutic effects.

One of the most compelling aspects of this compound is its versatility in drug design. The pyrazole ring serves as a scaffold that can be modified to enhance binding affinity to biological targets. For instance, studies have shown that substituents at the 5-position of the pyrazole ring can significantly influence the compound's pharmacokinetic properties. The introduction of a phenylethyl group at this position not only increases lipophilicity but also modulates interactions with enzymes and receptors.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Ethyl 5-(2-phenylethyl)-1H-pyrazole-4-carboxylate with greater accuracy. Molecular docking simulations have been employed to identify potential binding sites on target proteins, providing insights into how this compound may interact with biological systems. These studies have highlighted the compound's potential as an inhibitor of enzymes involved in inflammatory pathways.

The synthesis of Ethyl 5-(2-phenylethyl)-1H-pyrazole-4-carboxylate involves multi-step organic reactions, typically starting from readily available precursors such as ethyl acetoacetate and phenethylamine. The formation of the pyrazole ring is achieved through condensation reactions, while the esterification step introduces the carboxylate group. Optimizing these synthetic pathways is crucial for achieving high yields and purity, which are essential for pharmaceutical applications.

In vitro studies have demonstrated promising results regarding the biological activity of Ethyl 5-(2-phenylethyl)-1H-pyrazole-4-carboxylate. Specifically, it has shown inhibitory effects on certain enzymes associated with pain signaling and inflammation. These findings align with the growing interest in developing drugs that target these pathways without causing significant side effects. Further research is needed to fully elucidate its mechanism of action and to explore its potential in treating human diseases.

The compound's structural features also make it an attractive candidate for developing prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body, often improving bioavailability and reducing toxicity. By incorporating functional groups that can be metabolically converted into pharmacologically active molecules, researchers can enhance the therapeutic efficacy of Ethyl 5-(2-phenylethyl)-1H-pyrazole-4-carboxylate.

Future directions in research may involve exploring derivative compounds derived from Ethyl 5-(2-phenylethyl)-1H-pyrazole-4-carboxylate. By modifying different parts of its molecular structure, scientists can fine-tune its biological activity to target specific diseases more effectively. Additionally, investigating its interaction with other drug molecules could lead to combination therapies that offer synergistic benefits.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and medicinal biology. The study of compounds like Ethyl 5-(2-phenylethyl)-1H-pyrazole-4-carboxylate underscores the importance of interdisciplinary approaches in drug discovery. By combining expertise from organic chemistry, pharmacology, and computational biology, researchers can accelerate the process of bringing new treatments to patients worldwide.